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Compound of Interest

Compound Name: mAChR-IN-1 hydrochloride

Cat. No.: B3012272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
mAChR-IN-1 hydrochloride is a potent antagonist of muscarinic acetylcholine receptors

(mAChRs), with an IC50 value of 17 nM.[1][2] As G protein-coupled receptors, mAChRs are

integral to a multitude of physiological processes, and their modulation is a key area of

research in conditions like Alzheimer's disease, Parkinson's disease, and schizophrenia.[3]

Accurate and consistent preparation of a mAChR-IN-1 hydrochloride stock solution is the first

critical step for reliable and reproducible results in in-vitro and in-vivo experimental settings.

This document provides a detailed protocol for the preparation, storage, and handling of

mAChR-IN-1 hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO).

Physicochemical Properties and Quantitative Data
The key properties of mAChR-IN-1 hydrochloride are summarized below. Adherence to the

solubility and storage guidelines is crucial for maintaining the compound's integrity and activity.

Table 1: Physicochemical Properties of mAChR-IN-1 Hydrochloride
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Property Value Reference

Molecular Weight 524.82 g/mol [1][2]

Formula C₂₃H₂₆ClIN₂O₂ [1][2]

CAS Number 119391-73-0 [1][2]

Appearance White to off-white solid [1][2]

Purity ≥98%

IC₅₀ 17 nM (for mAChR) [1][2]

Table 2: Solubility and Stability in DMSO

Parameter Value Notes Reference

Solubility in DMSO
65 mg/mL (123.85

mM)

Sonication may be

required for complete

dissolution. Use newly

opened, anhydrous

DMSO as the solvent

is hygroscopic.

[1][2]

Long-term Storage
-80°C for up to 6

months

Aliquot to avoid

repeated freeze-thaw

cycles.

[1][2]

Short-term Storage
-20°C for up to 1

month

Aliquot to avoid

repeated freeze-thaw

cycles.

[1][2]

Mechanism of Action and Signaling Pathways
Muscarinic acetylcholine receptors are classified into five subtypes (M1-M5). These receptors

are coupled to different G proteins and mediate distinct downstream signaling cascades.

mAChR-IN-1, as an antagonist, blocks the binding of acetylcholine (ACh) to these receptors,

thereby inhibiting their downstream effects.
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M1, M3, M5 Receptors: These subtypes are primarily coupled to Gq/11 proteins.[4]

Activation of this pathway stimulates phospholipase C (PLC), leading to the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺), while DAG

activates protein kinase C (PKC).[5][6]

M2, M4 Receptors: These subtypes are coupled to Gi/o proteins.[4] Their activation inhibits

adenylyl cyclase, which results in a decrease in intracellular cyclic adenosine

monophosphate (cAMP) levels and subsequently reduced protein kinase A (PKA) activity.[7]
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Simplified Muscarinic Acetylcholine Receptor Signaling Pathways
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Experimental Protocols
This section provides a detailed methodology for preparing a 10 mM stock solution of mAChR-
IN-1 hydrochloride in DMSO.

Materials and Equipment

mAChR-IN-1 hydrochloride powder

Anhydrous or low-water content Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution

Pre-analysis Calculation:

Use the following formula to determine the mass of mAChR-IN-1 hydrochloride required:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight (

g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM × 1 mL × 524.82 g/mol / 1000 = 5.25 mg

Weighing the Compound:

Tare the analytical balance with a clean microcentrifuge tube or vial.
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Carefully weigh out the calculated mass (e.g., 5.25 mg) of mAChR-IN-1 hydrochloride
into the tube.

Dissolution:

Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the

compound.

Cap the tube securely and vortex vigorously for 1-2 minutes to facilitate dissolution.

Ensuring Complete Solubilization:

Visually inspect the solution for any undissolved particles.

If particulates remain, place the tube in an ultrasonic bath for 10-15 minutes.[1][2] Gentle

warming (up to 37°C) can also be applied if necessary.

Storage and Aliquoting:

Once the compound is fully dissolved, creating a clear solution, it is ready for storage.

To prevent degradation from multiple freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter

periods (up to 1 month).[1][2]
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Start: Prepare Stock Solution
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Safety and Handling Precautions
mAChR-IN-1 hydrochloride is intended for research use only.

Always handle the compound and its DMSO solution wearing appropriate PPE.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

When diluting the DMSO stock into aqueous buffers for experiments, ensure the final DMSO

concentration is low enough to not affect the biological system (typically <0.5%).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3012272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3012272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

